Cas no 97773-09-6 (2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester)
![2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester structure](https://www.kuujia.com/scimg/cas/97773-09-6x500.png)
97773-09-6 structure
Product name:2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester
2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester
- 1,4-dioxaspiro[4.5]decan-3-ylmethyl prop-2-enoate
- (1,4-Dioxaspiro[4.5]decan-2-yl)methyl acrylate
- SCHEMBL10306298
- DTXSID90732565
- PBZQCLTYWHSQDF-UHFFFAOYSA-N
- (1,4-Dioxaspiro[4.5]decan-2-yl)methyl prop-2-enoate
- 97773-09-6
- DB-203511
-
- Inchi: InChI=1S/C12H18O4/c1-2-11(13)14-8-10-9-15-12(16-10)6-4-3-5-7-12/h2,10H,1,3-9H2
- InChI Key: PBZQCLTYWHSQDF-UHFFFAOYSA-N
- SMILES: C=CC(=O)OCC1COC2(O1)CCCCC2
Computed Properties
- Exact Mass: 226.12050905Da
- Monoisotopic Mass: 226.12050905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44.8Ų
2-Propenoic acid, 1,4-dioxaspiro[4.5]dec-2-ylmethyl ester Related Literature
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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